N'-(5,7-dibromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-pyridinecarbohydrazide

• IUPAC Name: N-[(5,7-dibromo-2-hydroxy-1H-indol-3-yl)imino]pyridine-2-carboxamide
• InChI: InChI=1S/C14H8Br2N4O2/c15-7-5-8-11(9(16)6-7)18-14(22)12(8)19-20-13(21)10-3-1-2-4-17-10/h1-6,18,22H
• InChI Key: JXHKVHHDYUDGJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)N=NC2=C(NC3=C2C=C(C=C3Br)Br)O
• Molecular Formula: C14H8Br2N4O2
• Molecular Weight: 424.05 g/mol

Description

N'-(5,7-dibromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-pyridinecarbohydrazide, also known as DBIM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. DBIM belongs to the class of indole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-(5,7-dibromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-pyridinecarbohydrazide in exhibiting its therapeutic properties is not fully understood. However, it has been reported that this compound inhibits the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound also inhibits the production of pro-inflammatory cytokines by suppressing the NF-κB pathway. The antibacterial activity of this compound is attributed to its ability to disrupt bacterial cell membrane integrity.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells. This compound has also been reported to reduce the production of pro-inflammatory cytokines, which can lead to the alleviation of inflammation. Moreover, this compound has shown antibacterial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

N'-(5,7-dibromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-pyridinecarbohydrazide has several advantages for lab experiments. It is easy to synthesize and has shown promising results in various scientific research studies. However, this compound has some limitations as well. It is not very soluble in water, which can make it difficult to use in some experiments. Moreover, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its therapeutic properties.

Future Directions

There are several future directions for the study of N'-(5,7-dibromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-pyridinecarbohydrazide. One of the future directions is to study the mechanism of action of this compound in more detail to understand its therapeutic properties better. Another future direction is to study the efficacy of this compound in combination with other drugs to enhance its therapeutic properties. Moreover, the study of the pharmacokinetics and pharmacodynamics of this compound can provide valuable insights into its potential as a therapeutic agent. Additionally, the development of this compound analogs can lead to the discovery of more potent and selective compounds with improved therapeutic properties.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound has been synthesized using various methods and has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and exhibiting antibacterial activity. The mechanism of action of this compound is not fully understood, and there are several future directions for the study of this compound. The study of this compound can provide valuable insights into the development of new therapeutic agents for various diseases.

Scientific Research Applications

N'-(5,7-dibromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-pyridinecarbohydrazide has been studied for its potential therapeutic properties in various scientific research studies. It has been reported to exhibit anti-cancer, anti-inflammatory, and anti-bacterial activities. This compound has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. It has also been reported to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Moreover, this compound has shown antibacterial activity against various bacterial strains.